Flucarbazone sodium

• CAS No.: 181274-17-9
• Product Name: Flucarbazone sodium
• Molecular Formula: C12H10F3N4NaO6S
• Molecular Weight: 418.28 g/mol
• IUPAC Name: sodium;(3-methoxy-4-methyl-5-oxo-1,2,4-triazole-1-carbonyl)-[2-(trifluoromethoxy)phenyl]sulfonylazanide
• Standard InChI: InChI=1S/C12H11F3N4O6S.Na/c1-18-10(24-2)16-19(11(18)21)9(20)17-26(22,23)8-6-4-3-5-7(8)25-12(13,14)15;/h3-6H,1-2H3,(H,17,20);/q;+1/p-1
• Standard InChIKey: UOUXAYAIONPXDH-UHFFFAOYSA-M
• Isomeric SMILES: CN1C(=NN(C1=O)/C(=N/S(=O)(=O)C2=CC=CC=C2OC(F)(F)F)/[O-])OC.[Na+]
• SMILES: CN1C(=NN(C1=O)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2OC(F)(F)F)OC.[Na+]
• Canonical SMILES: CN1C(=NN(C1=O)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2OC(F)(F)F)OC.[Na+]
• Colorform: Colorless, crystalline powder; Solid, crystalline, white
• Melting Point: 200 °C (decomposes)
• Description: Flucarbazone-sodium is an organic sodium salt resulting from the formal reaction of the sulfonamide amino group of flucarbazone with 1 mol eq. of sodium hydride. An acetolactate synthase inhibitor, it is used as a herbicide to control grass weeds in cereal crops. Not approved for use within the European Union. It has a role as an EC 2.2.1.6 (acetolactate synthase) inhibitor, a herbicide and an agrochemical. It contains a flucarbazone(1-).
• Solubility: In water, 44 g/L at 20 °C (pH 9)
• Synonyms: MKH 6562
• Vapor Pressure: 1X10-9 Pa at 20 °C
• PubChem Compound: 12056760
• Last Modified: Nov 11 2021